Cas no 2138057-76-6 (4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138057-76-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6066430
• PubChem ID: 165498767
• Update Time: 2025-10-20

4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol
• 2138057-76-6
• EN300-1155671

• Inchi： 1S/C11H16N2O/c1-9-3-6-11(14,7-4-9)10-5-8-12-13(10)2/h3,5-6,8-9,14H,4,7H2,1-2H3
• InChI Key： AVTZXQNIUMFQKI-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=NN2C)C=CC(C)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol

4-Methyl-1-(1-Methyl-1H-Pyrazol-5-Yl)cyclohex-2-en-1-Ol: A Comprehensive Overview

4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol, also known by its CAS number 2138057-76-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclohexenol ring substituted with a methyl group and a 1-methylpyrazole moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 4-methylcyclohexenol derivatives has been extensively studied, with various methodologies reported in the literature. One of the most efficient approaches involves the use of transition metal catalysts to facilitate key transformations, such as cycloadditions or cross-coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies. The incorporation of the pyrazole ring into the molecule adds another layer of complexity, as pyrazoles are known for their versatile reactivity and potential bioactivity.

From a pharmacological perspective, cyclohexenol derivatives have been explored for their potential as therapeutic agents. Specifically, compounds bearing pyrazole moieties have shown promise in modulating various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that 4-methylcyclohexenol derivatives can exhibit anti-inflammatory and antioxidant properties, which further highlight their potential utility in drug development.

The structural integrity of this compound is closely tied to its stereochemistry. The presence of a double bond in the cyclohexenol ring introduces geometric isomerism, which can significantly influence the compound's physical and chemical properties. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the exact stereochemistry of this compound. Understanding these details is crucial for optimizing its synthesis and predicting its behavior in biological systems.

In terms of applications, cyclohexenol derivatives are being investigated for their role in natural product synthesis and as building blocks in medicinal chemistry. The integration of the pyrazole group into such frameworks opens up new avenues for exploring novel bioactive molecules. For instance, recent research has focused on the use of this compound as a precursor for synthesizing more complex structures with enhanced pharmacokinetic profiles.

The environmental impact of synthesizing such compounds is another area of concern. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to the production of cyclohexenol derivatives, ensuring that their synthesis aligns with global sustainability goals.

In conclusion, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohex-2-en-1-ol represents a fascinating example of how structural complexity can lead to diverse chemical and biological properties. With ongoing research uncovering new aspects of its synthesis, activity, and application, this compound continues to be a focal point in contemporary chemical research.